2-(2-methylphenyl)-6-{[2-(2-methylphenyl)-4-oxo-4H-3,1-benzoxazin-6-yl]methyl}-4H-3,1-benzoxazin-4-one

• Molecular Formula: C31H22N2O4
• Molecular Weight: 486.5 g/mol
• IUPAC Name: 2-(2-methylphenyl)-6-[[2-(2-methylphenyl)-4-oxo-3,1-benzoxazin-6-yl]methyl]-3,1-benzoxazin-4-one
• InChI: InChI=1S/C31H22N2O4/c1-18-7-3-5-9-22(18)28-32-26-13-11-20(16-24(26)30(34)36-28)15-21-12-14-27-25(17-21)31(35)37-29(33-27)23-10-6-4-8-19(23)2/h3-14,16-17H,15H2,1-2H3
• InChI Key: RLRJUVQGNNSCLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC3=C(C=C(C=C3)CC4=CC5=C(C=C4)N=C(OC5=O)C6=CC=CC=C6C)C(=O)O2

Description

2-(2-methylphenyl)-6-{[2-(2-methylphenyl)-4-oxo-4H-3,1-benzoxazin-6-yl]methyl}-4H-3,1-benzoxazin-4-one (also known as 2-[(2-methylphenyl)methyl]amino-4H-3,1-benzoxazin-4-one) is an organic compound with a complex structure. Let’s break it down step by step.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common method starts with the reaction of 2-aminophenol with 2-methylbenzoyl chloride to form the intermediate 2-(2-methylphenyl)-4H-3,1-benzoxazin-4-one.

Reaction Conditions: The reaction typically occurs in an organic solvent (such as dichloromethane or chloroform) at low temperatures. Acidic or basic conditions may be employed.

Industrial Production: While industrial-scale production methods may vary, the compound can be synthesized using similar principles on a larger scale.

Chemical Reactions Analysis

Reactivity: This compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions, but modifications to the benzoxazinone moiety are common.

Scientific Research Applications

Biology and Medicine: Investigations explore its biological activity, potential as a drug lead, or interactions with biological targets.

Industry: The compound may find applications in materials science, such as dyes or pigments.

Mechanism of Action

Targets and Pathways: The compound’s mechanism of action likely involves interactions with specific enzymes, receptors, or cellular pathways. Further research is needed to elucidate these details.

Comparison with Similar Compounds

Uniqueness: Its unique structure, combining benzoxazinone and methylphenyl moieties, sets it apart.

Similar Compounds: While I don’t have a specific list, other benzoxazinone derivatives exist, and comparing their properties would be insightful.